Cas no 1103993-97-0 (5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide)

• Product Name: 5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide
• CAS No: 1103993-97-0
• MF: C₁₆H₁₇N₅O₃S
• MW: 359.402881383896
• CID: 5845833
• PubChem ID: 44048828
• Update Time: 2025-07-18

5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide
• 5-oxo-N-(4-(2-oxo-2-((pyridin-3-ylmethyl)amino)ethyl)thiazol-2-yl)pyrrolidine-2-carboxamide
• F5008-0037
• 5-oxo-N-[4-[2-oxo-2-(pyridin-3-ylmethylamino)ethyl]-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• 5-oxo-N-[4-({[(pyridin-3-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• 1103993-97-0
• AKOS024488207

• Inchi： 1S/C16H17N5O3S/c22-13-4-3-12(20-13)15(24)21-16-19-11(9-25-16)6-14(23)18-8-10-2-1-5-17-7-10/h1-2,5,7,9,12H,3-4,6,8H2,(H,18,23)(H,20,22)(H,19,21,24)
• InChI Key： DRDMHCOJXDKBPG-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=NC=CC=2)=O)N=C1NC(C1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 359.10521059g/mol
• Monoisotopic Mass: 359.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide

Introduction to Compound with CAS No 1103993-97-0 and Its Applications in Chemical and Pharmaceutical Research

The compound with the CAS number 1103993-97-0 is a highly specialized molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, formally known as 5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide, represents a fascinating example of how intricate molecular structures can be designed to exhibit unique biological activities. Its complex chemical architecture, featuring multiple functional groups and heterocyclic rings, makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. The 5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide molecule has been studied for its potential to interact with specific targets in the body, which could lead to the development of new treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. The presence of a pyridine ring and a thiazole core in its structure suggests that it may possess properties similar to other bioactive molecules that have shown promise in preclinical studies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, has been crucial in constructing the complex framework of the molecule. These synthetic strategies not only highlight the expertise of the researchers involved but also demonstrate the growing capabilities in the field of organic chemistry.

One of the most intriguing aspects of this compound is its potential biological activity. The combination of a pyrrolidine ring and a carbamoyl group provides a unique scaffold that can interact with biological targets in novel ways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in disease pathways. For instance, its structure resembles known inhibitors of kinases and other enzymes that play a role in cell signaling and proliferation.

The research on this compound is part of a broader effort to develop targeted therapies that can selectively modulate disease-related pathways without affecting normal cellular processes. The use of computational modeling and high-throughput screening techniques has been instrumental in identifying potential leads like this one. These approaches allow researchers to predict how different molecules might interact with biological targets, thereby speeding up the drug discovery process.

In addition to its potential therapeutic applications, this compound also represents an important milestone in the development of new chemical entities (NCEs). The complexity of its structure demonstrates the ability of chemists to design molecules with specific properties tailored for biological activity. This kind of innovation is essential for advancing drug discovery and developing new treatments for various diseases.

The future research directions for this compound include further exploration of its biological activity through both in vitro and in vivo studies. By testing its effects on cell lines and animal models, researchers can gain insights into its potential therapeutic value and safety profile. Additionally, modifications to its structure may be explored to enhance its efficacy or reduce potential side effects.

The development of new pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to translate basic research into tangible benefits for patients. Compounds like 5-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrrolidine-2-carboxamide are at the forefront of this effort, representing the cutting edge of drug discovery research.

In conclusion, the compound with CAS number 1103993-97-0 is a remarkable example of how complex molecular structures can be designed to exhibit promising biological activities. Its unique chemical architecture makes it a valuable tool for researchers studying various disease pathways. As more information becomes available about its properties and potential applications, it is likely that this compound will play an important role in the development of new treatments for human diseases.